Cas no 45786-15-0 (trans-3-Methylenecyclopropane-1,2-dicarboxylic acid)

• Product Name: trans-3-Methylenecyclopropane-1,2-dicarboxylic acid
• CAS No: 45786-15-0
• MF: C₆H₆O₄
• MW: 142.109442234039
• CID: 2692623
• PubChem ID: 360528
• Update Time: 2025-04-21

trans-3-Methylenecyclopropane-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methylenecyclopropane-1,2-dicarboxylic acid
• 3-methylidenecyclopropane-1,2-dicarboxylic acid
• NSC-622663
• 207-874-4
• CHEMBL1984577
• NSC622663
• 3-methylenecyclopropane-1,2-dicarboxylic
• 3-methylidenecyclopropane-1,2-dicarboxylicacid
• NS00043584
• NSC 622663
• SCHEMBL5485411
• AKOS000121944
• 499-02-5
• NCI60_006704
• 3-Methylene-1,2-cyclopropanedicarboxylic acid
• EN300-00134
• DTXSID90964465
• 45786-15-0
• EINECS 207-874-4
• trans-3-Methylenecyclopropane-1,2-dicarboxylic acid

• Inchi： 1S/C6H6O4/c1-2-3(5(7)8)4(2)6(9)10/h3-4H,1H2,(H,7,8)(H,9,10)
• InChI Key： XZVHROKAQFFOCA-UHFFFAOYSA-N
• SMILES： OC(C1C(=C)C1C(=O)O)=O

Computed Properties

• Exact Mass: 142.027
• Monoisotopic Mass: 142.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.49
• Melting Point: 197-201 °C
• Boiling Point: 309.2°Cat760mmHg
• Flash Point: 155°C
• PSA: 74.60000
• LogP: -0.04220